(Z)-N-(4-(p-tolyl)-3-(3-(trifluoromethyl)phenyl)thiazol-2(3H)-ylidene)benzamide

• IUPAC Name: N-[4-(4-methylphenyl)-3-[3-(trifluoromethyl)phenyl]-1,3-thiazol-2-ylidene]benzamide
• InChI: InChI=1S/C24H17F3N2OS/c1-16-10-12-17(13-11-16)21-15-31-23(28-22(30)18-6-3-2-4-7-18)29(21)20-9-5-8-19(14-20)24(25,26)27/h2-15H,1H3
• InChI Key: LQCWYPLPMXHDFK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CSC(=NC(=O)C3=CC=CC=C3)N2C4=CC=CC(=C4)C(F)(F)F
• Molecular Formula: C24H17F3N2OS
• Molecular Weight: 438.5 g/mol
• CAS No.: 379704-69-5

Description

(Z)-N-(4-(p-tolyl)-3-(3-(trifluoromethyl)phenyl)thiazol-2(3H)-ylidene)benzamide is a useful research compound. Its molecular formula is C24H17F3N2OS and its molecular weight is 438.47. The purity is usually 95%.
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Scientific Research Applications

Microwave-Assisted Synthesis

The synthesis of N-(4-methyl-3-tolylthiazol-2(3H)-ylidene) substituted benzamides has been improved by microwave irradiation, offering a cleaner, more efficient, and faster method compared to traditional thermal heating. This technique is crucial for developing pharmaceuticals and materials science applications, where the efficiency of synthesis plays a critical role (Saeed, 2009).

Antimicrobial Agents

Derivatives of the compound have shown significant antimicrobial activity. For instance, a series of N-phenyl-4-(4-(thiazol-2-yl)-phenyl)-thiazol-2-amine derivatives were synthesized and found to possess more potent antimicrobial properties than reference drugs against pathogenic strains, highlighting their potential as novel antimicrobial agents (Bikobo et al., 2017).

Antiallergy Agents

N-(4-substituted-thiazolyl)oxamic acid derivatives were synthesized and evaluated for antiallergy activity, showing significant potency. Such compounds could lead to new treatments for allergies, with better efficacy than existing drugs (Hargrave et al., 1983).

Anticancer Evaluation

The design and synthesis of N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides have led to compounds with moderate to excellent anticancer activity. These results indicate the potential application of such compounds in cancer treatment, demonstrating higher anticancer activities than the reference drug in some cases (Ravinaik et al., 2021).

Anti-Parasitic Drugs

The compound nitazoxanide, a thiazolide, has been investigated for its broad spectrum of activities against intestinal and tissue-dwelling helminths, protozoa, and bacteria. Its mode of action and the development of derivatives with targeted anti-parasitic effects have been a significant area of research, suggesting multiple mechanisms of action against various pathogens (Hemphill et al., 2007).